Cas no 115562-51-1 (Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-)
115562-51-1 structure
Product Name:Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-
CAS No:115562-51-1
MF:C15H16N2O4S
MW:320.363542556763
CID:1204497
PubChem ID:45723341
Update Time:2025-04-20
Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-
- N,4-dimethyl-N-[(4-nitrophenyl)methyl]benzenesulfonamide
- N,4-Dimethyl-N-(4-nitrobenzyl)benzenesulfonamide
- 115562-51-1
- N,4-Dimethyl-N-[(4-nitrophenyl)methyl]benzene-1-sulfonamide
- DTXSID20671251
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- Inchi: 1S/C15H16N2O4S/c1-12-3-9-15(10-4-12)22(20,21)16(2)11-13-5-7-14(8-6-13)17(18)19/h3-10H,11H2,1-2H3
- InChI Key: QCZJIDOZGWVIFR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(C)CC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 320.08318
- Monoisotopic Mass: 320.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 80.52
Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]- Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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